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Compound of Interest

Compound Name: Tenofovir alafenamide-d6

Cat. No.: B15565511

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability of Tenofovir

Alafenamide (TAF), with extrapolated relevance to its deuterated analogue, Tenofovir
Alafenamide-d6 (TAF-d6). Given the common use of deuterated compounds as internal

standards in bioanalytical studies, understanding the stability of the parent molecule is critical.

This document summarizes findings from forced degradation studies, outlines key degradation

pathways, and provides detailed experimental protocols for stability-indicating analytical

methods.

Introduction to Tenofovir Alafenamide
Tenofovir Alafenamide (TAF) is a nucleotide reverse transcriptase inhibitor (NRTI) and a

prodrug of tenofovir.[1] It is a more targeted form of tenofovir compared to its predecessor,

tenofovir disoproxil fumarate (TDF), exhibiting high antiviral efficacy at a lower dose, which

contributes to an improved renal and bone safety profile.[2][3] TAF's enhanced plasma stability

allows for more efficient delivery of the active metabolite, tenofovir diphosphate, to target cells.

[3]
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While specific stability data for Tenofovir Alafenamide-d6 is not extensively available in the

public domain, the stability of a deuterated drug is generally considered to be comparable to its

non-deuterated counterpart. The primary focus of this guide is therefore on the well-

documented chemical stability of Tenofovir Alafenamide.

Forced Degradation Studies and Degradation Profile
Forced degradation studies are essential for identifying potential degradation products and

pathways, and for developing stability-indicating analytical methods.[4][5] TAF has been

subjected to various stress conditions as per the International Council for Harmonisation (ICH)

guidelines.[5]

Summary of Forced Degradation Results
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Stress Condition
Reagents and
Conditions

Observed
Degradation (%)

Key Findings

Acidic Hydrolysis
0.1 N HCl, benchtop

for 2 minutes
8.7%

TAF is highly

susceptible to acidic

conditions.[4][6]

1 M HCl, 60°C for 2

hours
13.8%

Significant

degradation observed.

[1]

Alkaline Hydrolysis
0.1 N NaOH, 60°C for

1 hour

Not specified, but

degradation occurs.

Degradation is

observed under basic

conditions.[5]

1 M NaOH, 60°C for 2

hours
10.44%

TAF shows

susceptibility to

alkaline hydrolysis.[1]

Oxidative Degradation
30% H₂O₂, benchtop

for 3.5 hours

Not specified, but

degradation occurs.

TAF is liable to

oxidative stress.[4]

3% H₂O₂, room

temperature for 4

hours

12.19%

Significant

degradation observed.

[1]

Neutral Hydrolysis
Water, 60°C for 4

hours
13.16%

TAF degrades in

neutral aqueous

solutions at elevated

temperatures.[1]

Thermal Degradation 70°C for 24 hours
Not specified, but

degradation occurs.

The drug substance is

sensitive to heat.[5]

Photolytic

Degradation

Photolytic conditions

for 24 hours

Not specified, but

degradation occurs.

TAF is susceptible to

degradation upon

exposure to light.[5]

Degradation Pathways
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The degradation of TAF primarily occurs through the hydrolysis of its ester and

phosphonamidate bonds. Under acidic conditions, the phosphonamidate linkage is particularly

labile. The degradation of TAF can lead to the formation of several impurities, with the parent

active drug, tenofovir, and monophenyl-TFV being predominant species resulting from

hydrolysis.[7]

The following diagram illustrates the postulated primary degradation pathway of Tenofovir

Alafenamide under hydrolytic stress.

Postulated Hydrolytic Degradation Pathway of TAF

Tenofovir Alafenamide

Monophenyl-TFV
(Intermediate)

Hydrolysis of
Ala-O-P bond

Tenofovir
(Active Drug)

Hydrolysis of
Phenyl-O-P bond

Click to download full resolution via product page

Caption: Postulated hydrolytic degradation pathway of Tenofovir Alafenamide.

Experimental Protocols for Stability Testing
The most common analytical technique for assessing the stability of TAF is Reverse-Phase

High-Performance Liquid Chromatography (RP-HPLC).[4][5][8][9]

Representative RP-HPLC Method for Stability Indicating
Assay
This protocol is a composite based on several published methods.[4][8]
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1. Chromatographic Conditions:

Column: C18 Inertsil ODS (100 x 4.6 mm, 5 µm)[4]

Mobile Phase A: pH 6.0 Ammonium Acetate buffer and a solvent mixture (30:70) of

Acetonitrile and Tetrahydrofuran in the ratio of 990:10[8]

Mobile Phase B: A solvent mixture (50:50) of Acetonitrile and Tetrahydrofuran[8]

Gradient Elution: A gradient elution mode is employed.

Flow Rate: 1.5 mL/min[4]

Column Temperature: 45°C[4]

Detection Wavelength: 260 nm[4]

Injection Volume: 20 µL[5]

2. Standard Solution Preparation:

Accurately weigh and dissolve an appropriate amount of Tenofovir Alafenamide Fumarate

reference standard in a suitable diluent (e.g., 100% methanol as diluent-1 and 50% aqueous

methanol as diluent-2) to obtain a known concentration (e.g., 100 ppm).[4]

3. Sample Preparation for Forced Degradation Studies:

Acid Degradation: To a known amount of TAF, add 2.5 mL of 0.1 N HCl and keep at room

temperature for a specified time (e.g., 2 minutes). Neutralize the solution and dilute to the

final concentration with the diluent.[4]

Base Degradation: To a known amount of TAF, add a suitable volume of 0.1 N NaOH and

heat in a water bath (e.g., 60°C for 1 hour). Cool, neutralize, and dilute to the final

concentration.[5]

Oxidative Degradation: To a known amount of TAF, add a suitable volume of 30% H₂O₂ and

keep at room temperature for a specified time (e.g., 3.5 hours). Dilute to the final

concentration.[4]
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Thermal Degradation: Store the solid drug substance at an elevated temperature (e.g., 70°C

for 24 hours). Dissolve a known amount in the diluent to achieve the final concentration.[5]

Photolytic Degradation: Expose the drug substance to photolytic conditions for a specified

duration (e.g., 24 hours). Dissolve a known amount in the diluent to achieve the final

concentration.[5]

4. Analysis:

Inject the standard and stressed samples into the HPLC system.

Monitor the chromatograms for the appearance of degradation peaks and the decrease in

the peak area of the parent drug.

The method should be validated for specificity, linearity, accuracy, precision, and robustness

as per ICH guidelines.[4][5]

The following diagram illustrates a general experimental workflow for a forced degradation

study.
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Metabolic Pathway of Tenofovir Alafenamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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